2-(3-((2-((4-butylphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(4-butylanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C26H33N3O4S/c1-4-7-10-20-13-15-21(16-14-20)27-25(30)19-34(32,33)24-17-29(18-26(31)28(5-2)6-3)23-12-9-8-11-22(23)24/h8-9,11-17H,4-7,10,18-19H2,1-3H3,(H,27,30)
• InChI Key: LBBVSWNGAYSCSI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N(CC)CC
• Molecular Formula: C26H33N3O4S
• Molecular Weight: 483.6 g/mol

Description

The compound “2-(3-((2-((4-butylphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide” is a complex organic molecule. It contains several functional groups including an indole ring, a sulfonamide group, and an acetamide group. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms. The indole ring system is aromatic, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the amine group could participate in acid-base reactions, the sulfonamide group could undergo hydrolysis, and the indole ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. It’s likely to be a solid at room temperature, and its solubility would depend on factors like polarity and the presence of hydrogen bonding groups.

Scientific Research Applications

Antimicrobial Applications

• The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents has been explored. These include the development of various derivatives bearing a sulfonamide moiety with reported in vitro antibacterial and antifungal activities, highlighting the potential of such compounds in antimicrobial applications (Darwish et al., 2014).

Cancer Detection

• Novel water-soluble near-infrared dyes, including derivatives with sulfonate groups and indolyl motifs, have been synthesized for cancer detection using optical imaging. These dyes, due to their improved quantum yield and stability, show potential for developing molecular-based beacons for cancer detection (Pham et al., 2005).

Antidiabetic Agents

• Indole-based scaffolds with N-substituted acetamides have been explored as potent anti-diabetic agents. This research indicates the therapeutic potential of indole derivatives in diabetes treatment through the inhibition of the α-glucosidase enzyme, suggesting the utility of such structures in developing new antidiabetic medications (Nazir et al., 2018).

Future Directions

The future research directions for this compound could be very broad and would depend on its biological activity. It could be studied further for potential medicinal applications, particularly if it shows activity against a specific disease target.